Cas no 500570-58-1 (1,5-Hexanedione, 1-(3-bromo-4-methoxyphenyl)-)

• Product Name: 1,5-Hexanedione, 1-(3-bromo-4-methoxyphenyl)-
• CAS No: 500570-58-1
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• CID: 1555846
• Update Time: 2024-08-24

1,5-Hexanedione, 1-(3-bromo-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Hexanedione, 1-(3-bromo-4-methoxyphenyl)-

• Inchi： 1S/C13H15BrO3/c1-9(15)4-3-5-12(16)10-6-7-13(17-2)11(14)8-10/h6-8H,3-5H2,1-2H3
• InChI Key： UKVPLUZTTAFNMW-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(Br)=C1)(=O)CCCC(=O)C

Computed Properties

• Exact Mass: 298.02045

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 415.9±40.0 °C(Predicted)
• PSA: 43.37